7-ethyl-N-(2-fluorophenyl)-8-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide
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Description
The compound “7-ethyl-N-(2-fluorophenyl)-8-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide” belongs to the class of nitrogen- and sulfur-containing heterocyclic compounds . These compounds are known to represent a significant number of bioactive substances .
Synthesis Analysis
The synthesis of similar compounds involves the reaction of ethyl 2-cyano-3,3-bis(methylthio)acrylate and thiourea in the presence of potassium carbonate in dimethylformamide under reflux conditions . The optimized molar ratio of the substrates is 2:1 .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, the simplest method for annulation of a [1, 3]thiazino-[3,2-a]benzimidazole scaffold is the cyclocondensation of 1H-benzimidazole-2-thione and 1,3-dibromopropane in refluxing EtOH in the presence of Et3N .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Methods : Research has been conducted on the synthesis and reactions of similar compounds, providing insights into potential methods for synthesizing 7-ethyl-N-(2-fluorophenyl)-8-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide. For instance, the synthesis and reactions of 6-oxopyrimido[4,5-b][1,4]thiazine-7-carboxylic acid derivatives have been explored, highlighting various methods for creating derivatives at the carboxyl group, such as amides, hydrazides, and urethanes (Safonova & Keremov, 2013).
Chemical Structure Analysis : Studies on related compounds, like ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate, have included detailed analysis of their crystal structures. These analyses contribute to a deeper understanding of the molecular conformation and potential reactivity of similar compounds (Li, Tian, & Wang, 2013).
Potential Applications
Biological Activity : The compound mentioned has structural similarities to other compounds that have shown biological activities. For example, the synthesis of derivatives with antimicrobial properties has been a focus in this area, as seen in the study of N-5-Diaryl-7-Methyl-3-OXO-2,3-Dihydro-5H-[1,3]Thiazolo[3,2-a]Pyrimidine-6-Carboxamide Hydrochlorides (Gein et al., 2015).
Potential for Antimicrobial and Antifungal Agents : Synthesis and characterizations of related compounds have indicated their potential as biological and antifungal active agents. This suggests a possible avenue for the exploration of this compound in similar applications (Chadotra & Baldaniya, 2019).
properties
IUPAC Name |
7-ethyl-N-(2-fluorophenyl)-8-methyl-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FN3O2S/c1-3-12-10(2)19-17-21(16(12)23)8-11(9-24-17)15(22)20-14-7-5-4-6-13(14)18/h4-7,11H,3,8-9H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEENMLNTZCJPGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C2N(C1=O)CC(CS2)C(=O)NC3=CC=CC=C3F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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